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  4. 4-[(Z)-[3-[4-(Diethylazaniumyl)phenyl]-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]-2-methoxyphenolate
4-[(Z)-[3-[4-(Diethylazaniumyl)phenyl]-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]-2-methoxyphenolate 4-[(Z)-[3-[4-(Diethylazaniumyl)phenyl]-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]-2-methoxyphenolate
Brand Name: Vulcanchem
CAS No.: 306323-98-8
VCID: VC0379599
InChI: InChI=1S/C21H22N2O3S2/c1-4-22(5-2)15-7-9-16(10-8-15)23-20(25)19(28-21(23)27)13-14-6-11-17(24)18(12-14)26-3/h6-13,24H,4-5H2,1-3H3/b19-13-
SMILES: CCN(CC)C1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=C(C=C3)O)OC)SC2=S
Molecular Formula: C21H22N2O3S2
Molecular Weight: 414.5g/mol

4-[(Z)-[3-[4-(Diethylazaniumyl)phenyl]-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]-2-methoxyphenolate

CAS No.: 306323-98-8

Main Products

VCID: VC0379599

Molecular Formula: C21H22N2O3S2

Molecular Weight: 414.5g/mol

4-[(Z)-[3-[4-(Diethylazaniumyl)phenyl]-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]-2-methoxyphenolate - 306323-98-8

CAS No. 306323-98-8
Product Name 4-[(Z)-[3-[4-(Diethylazaniumyl)phenyl]-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]-2-methoxyphenolate
Molecular Formula C21H22N2O3S2
Molecular Weight 414.5g/mol
IUPAC Name (5Z)-3-[4-(diethylamino)phenyl]-5-[(4-hydroxy-3-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
Standard InChI InChI=1S/C21H22N2O3S2/c1-4-22(5-2)15-7-9-16(10-8-15)23-20(25)19(28-21(23)27)13-14-6-11-17(24)18(12-14)26-3/h6-13,24H,4-5H2,1-3H3/b19-13-
Standard InChIKey RSYJHRITYPBQTF-UYRXBGFRSA-N
Isomeric SMILES CC[NH+](CC)C1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC(=C(C=C3)[O-])OC)/SC2=S
SMILES CCN(CC)C1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=C(C=C3)O)OC)SC2=S
Canonical SMILES CC[NH+](CC)C1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=C(C=C3)[O-])OC)SC2=S
PubChem Compound 1576251
Last Modified Nov 11 2021
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